Non-isoprenoid polyene natural products – structures and synthetic strategies
Organic & Biomolecular Chemistry Pub Date: 2014-08-15 DOI: 10.1039/C4OB01337A
Abstract
This review provides insight into the variety of structures and biological activities found in the non-isoprenoid family of polyene natural products and examines the strategies and synthetic methods applied for the polyenic components in particular by way of examples.
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